2-(2-((4-oxo-3-phenyl-4,5,6,7-tetrahydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl)thio)ethyl)isoindoline-1,3-dione

• IUPAC Name: 2-[2-[(12-oxo-11-phenyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]ethyl]isoindole-1,3-dione
• InChI: InChI=1S/C25H19N3O3S2/c29-22-16-9-4-5-10-17(16)23(30)27(22)13-14-32-25-26-21-20(18-11-6-12-19(18)33-21)24(31)28(25)15-7-2-1-3-8-15/h1-5,7-10H,6,11-14H2
• InChI Key: POGCEZIEUNRRPW-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)SC3=C2C(=O)N(C(=N3)SCCN4C(=O)C5=CC=CC=C5C4=O)C6=CC=CC=C6
• Molecular Formula: C25H19N3O3S2
• Molecular Weight: 473.6 g/mol

Description

The compound “2-(2-((4-oxo-3-phenyl-4,5,6,7-tetrahydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl)thio)ethyl)isoindoline-1,3-dione” is a complex organic molecule. It is not a commonly known compound and there is limited information available about it.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name. It contains a phenyl group, a cyclopenta ring fused with a thieno and a pyrimidin ring, a thioether linkage, an ethyl group, and an isoindoline-1,3-dione group.

Scientific Research Applications

Antimicrobial, Antioxidant, and Anti-inflammatory Activities

Novel phthalimide derivatives, including compounds structurally related to the specified chemical, have been synthesized and evaluated for their in vitro antimicrobial, antioxidant, and anti-inflammatory activities. These compounds showed significant activities without cytotoxic effects on cancer cell lines and normal human cells, demonstrating their potential as therapeutic agents. Notably, some derivatives exhibited remarkable antimicrobial activity against both Gram-positive and Gram-negative bacteria, comparable to standard antibiotics. Additionally, certain compounds displayed antioxidant and anti-inflammatory activities, with one particular derivative showing higher in vitro anti-inflammatory activity than the ligand celecoxib, as confirmed by docking studies on the COX-2 enzyme (Lamie et al., 2015).

Photophysical Properties and pH-Sensing Application

Pyrimidine-phthalimide derivatives, based on the donor–π–acceptor (D–π–A) design, have been synthesized, displaying solid-state fluorescence emission and positive solvatochromism. These properties indicate the potential of these compounds as novel colorimetric pH sensors and logic gates for specific applications, demonstrating the tunability of photophysical properties through rational molecular design (Yan et al., 2017).

Inhibition of AChE

Dioxoisoindolines, including derivatives of the specified compound, have been explored as potent inhibitors of acetylcholinesterase (AChE), an enzyme involved in the progression of Alzheimer’s disease. The synthesized compounds were evaluated for their AChE inhibitory activity, demonstrating competitive inhibition with low acute toxicity compared to clinically approved AChE inhibitors. This highlights their potential application in developing treatments for neurodegenerative diseases (Andrade-Jorge et al., 2018).